1-(2-Fluoroethyl)-4-iodo-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 2-(2-fluoroethyl)-4-iodopyrazole-3-carbaldehyde
• InChI: InChI=1S/C6H6FIN2O/c7-1-2-10-6(4-11)5(8)3-9-10/h3-4H,1-2H2
• InChI Key: HWOYOMNILNEVEU-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1I)C=O)CCF
• Molecular Formula: C6H6FIN2O
• Molecular Weight: 268.03 g/mol

Description

The compound “1-(2-Fluoroethyl)-4-iodo-1H-pyrazole-5-carbaldehyde” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. In this case, the pyrazole ring is substituted with a fluoroethyl group at the 1-position, an iodo group at the 4-position, and a carbaldehyde group at the 5-position.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, followed by substitution reactions to introduce the fluoroethyl, iodo, and carbaldehyde groups. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, which is a heterocyclic aromatic ring. The fluoroethyl group would add electronegativity due to the presence of fluorine, and the iodo group would be a heavy halogen substituent. The carbaldehyde group contains a carbonyl (C=O) and would contribute to the compound’s reactivity.